Cas no 628-21-7 (1,4-Diiodobutane)

• Product Name: 1,4-Diiodobutane
• CAS No: 628-21-7
• MF: C₄H₈I₂
• MW: 309.915266036987
• MDL: MFCD00001099
• CID: 39246
• PubChem ID: 87568174
• Update Time: 2025-08-03

1,4-Diiodobutane Chemical and Physical Properties

Names and Identifiers

• 1,4-Diiodobutane
• 1,4-Diiodobutane, (Tetramethylene diiodide)
• Tetramethylene diiodide
• 1,4-Diiodobutane (stabilized with Copper chip)
• 1,4-diidobutane
• 1,4-di-iodobutane
• 1,4-Diodobutane
• 1,4-triiodobutane
• 1,5-diiodobutane
• BUTANE,1,4-DIIODO
• Butane,4-diiodo
• EINECS 211-032-1
• Tetramethylene iodide
• Tetramethylene Iodide (stabilized with Copper chip)
• DS-5743
• 1,4-diiodo-butane
• 1,4-bis(iodanyl)butane
• A834019
• D1701
• AC1274
• NSC31721
• 4-01-00-00276 (Beilstein Handbook Reference)
• AKOS005146540
• NSC-31721
• DTXSID5060851
• 1,4 diiodobutane
• MFCD00001099
• C4H8I2
• NSC 31721
• FT-0653471
• Butane,4-diiodo-
• SY037746
• BRN 1098276
• CS-W004871
• BUTANE, 1,4-DIIODO-
• J-802015
• 628-21-7
• 1,4-Diiodobutane, >=99%, contains copper as stabilizer
• SCHEMBL243638
• 1,4-Diiodobutane stabilized over Cu
• InChI=1/C4H8I2/c5-3-1-2-4-6/h1-4H
• NS00022572
• EN300-19288
• F0001-1692
• DTXCID6043541
• 1,4Diodobutane
• Butane, 1,4diiodo
• 1,4-Diodobutane; NSC 31721; Tetramethylene Diiodide; alpha,?-Diiodobutane
• 211-032-1

• MDL： MFCD00001099
• Inchi： 1S/C4H8I2/c5-3-1-2-4-6/h1-4H2
• InChI Key： ROUYUBHVBIKMQO-UHFFFAOYSA-N
• SMILES： ICCCCI
• BRN： 1098276

Computed Properties

• Exact Mass: 309.87200
• Monoisotopic Mass: 309.871536
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 17.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless liquid
• Density: 2.35 g/mL at 25 °C(lit.)
• Melting Point: 6 °C (lit.)
• Boiling Point: 125°C/12mmHg(lit.)
• Flash Point: 108-110°C/10mm
• Refractive Index: n20/D 1.621(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 2.63660
• Sensitiveness: Light Sensitive
• Solubility: Insoluble in water.

1,4-Diiodobutane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：8-10
• RTECS：EJ9200000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/37/38
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,4-Diiodobutane

Comprehensive Guide to 1,4-Diiodobutane (CAS No. 628-21-7): Properties, Applications, and Industry Insights

1,4-Diiodobutane (CAS No. 628-21-7) is a halogenated organic compound with significant relevance in synthetic chemistry and material science. Known for its molecular formula C4H8I2, this compound features two iodine atoms bonded to a butane backbone, making it a versatile intermediate in organic synthesis. Researchers and manufacturers frequently seek 1,4-Diiodobutane suppliers or inquire about its synthesis methods, reflecting its growing demand in niche applications.

The compound’s physical and chemical properties are critical for its applications. With a molecular weight of 309.92 g/mol and a melting point of 5–7°C, 1,4-Diiodobutane is a pale-yellow liquid at room temperature. Its solubility in organic solvents like ethanol and ether, coupled with low water solubility, makes it ideal for cross-coupling reactions and polymer modification. Recent trends show increased interest in sustainable halogenated compounds, driving innovations in its production and use.

In pharmaceuticals, 1,4-Diiodobutane serves as a building block for drug intermediates, particularly in synthesizing iodine-containing therapeutic agents. The rise of precision medicine has spurred searches for specialized reagents like this, as researchers explore targeted drug delivery systems. Additionally, its role in material science is notable, where it aids in creating flexible polymers and conductive coatings, aligning with the global push for advanced materials in electronics.

Environmental and safety considerations are paramount when handling 1,4-Diiodobutane. While not classified as hazardous under standard regulations, proper storage in amber glass containers to prevent light-induced degradation is recommended. Industry forums often discuss safe handling practices and alternatives to halogenated solvents, reflecting eco-conscious trends. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed to verify its purity, a topic frequently queried in academic circles.

The future of 1,4-Diiodobutane lies in its adaptability to green chemistry principles. Recent patents highlight methods to reduce iodine waste during synthesis, addressing the circular economy agenda. As industries prioritize renewable feedstocks, this compound’s role may expand further, cementing its position as a staple in modern laboratories.